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Compound of Interest

Compound Name: Biotinyl tyramide

Cat. No.: B1667294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of biotinyl
tyramide stock solutions, a critical reagent in various biochemical assays, including Tyramide

Signal Amplification (TSA) for immunohistochemistry (IHC) and in situ hybridization (ISH).

Introduction
Biotinyl tyramide is a derivative of biotin used to amplify signals in various detection methods.

[1] In the presence of horseradish peroxidase (HRP) and hydrogen peroxide, biotinyl
tyramide is converted into an activated, highly reactive intermediate that covalently binds to

adjacent tyrosine residues on proteins at the site of HRP localization.[2] This deposition of

biotin molecules allows for a significant increase in sensitivity, enabling the detection of low-

abundance targets. Accurate preparation of the biotinyl tyramide stock solution is crucial for

the success and reproducibility of these assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

biotinyl tyramide solutions.
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Parameter Value Solvent Notes

Molecular Weight 363.47 g/mol - [3]

Solubility (Stock

Solution)
30 - 100 mg/mL DMSO, DMF

Solubility in DMSO

can be as high as

275.13 mM.[1] Using

fresh, anhydrous

DMSO is

recommended as it is

hygroscopic.

Sonication may be

required to fully

dissolve the solid.

Typical Stock Solution

Concentration

10 mg/mL (approx.

27.5 mM)
DMSO

This concentration is a

common starting point

for further dilutions.

Storage of Solid

Biotinyl Tyramide
-20°C -

Stable for at least 4

years when stored

properly.

Storage of Stock

Solution (in DMSO)
-20°C or -80°C DMSO

Store in small aliquots

to avoid repeated

freeze-thaw cycles.

Stable for 1 to 6

months at -20°C and

up to 6 months at

-80°C.

Storage of Working

Solution (Aqueous)
Use immediately

Aqueous Buffer (e.g.,

PBS)

It is not recommended

to store the aqueous

solution for more than

one day.

Experimental Protocol: Preparation of Biotinyl
Tyramide Stock Solution
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This protocol describes the preparation of a 10 mg/mL stock solution of biotinyl tyramide in

dimethyl sulfoxide (DMSO).

3.1. Materials

Biotinyl Tyramide (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

(Optional) Sonicator

3.2. Safety Precautions

Biotinyl tyramide should be considered hazardous until further information is available.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Handle DMSO with care in a well-ventilated area, as it can facilitate the absorption of other

chemicals through the skin.

3.3. Procedure

Equilibrate Reagents: Allow the vial of solid biotinyl tyramide and the anhydrous DMSO to

come to room temperature before opening to prevent condensation.

Weigh Biotinyl Tyramide: Accurately weigh the desired amount of biotinyl tyramide
powder. For a 10 mg/mL solution, if starting with a pre-weighed vial, proceed to the next

step.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial of biotinyl
tyramide to achieve a final concentration of 10 mg/mL. For example, to a vial containing 1
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mg of biotinyl tyramide, add 100 µL of DMSO.

Dissolve: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

the solid does not dissolve easily, brief sonication can be applied. Visually inspect the

solution to ensure there are no undissolved particles.

Aliquot: Dispense the stock solution into small, single-use aliquots in microcentrifuge tubes.

This minimizes the number of freeze-thaw cycles the main stock undergoes.

Storage: Store the aliquots at -20°C or -80°C, protected from light. For short-term storage

(up to one month), -20°C is sufficient. For longer-term storage (up to 6 months), -80°C is

recommended.

Diagrams
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Workflow for Preparing Biotinyl Tyramide Stock Solution

Preparation

Storage

Usage

Start

Equilibrate Biotinyl Tyramide and DMSO to Room Temperature

Weigh Biotinyl Tyramide

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Dilute Stock in Buffer for Working Solution

Use Working Solution Immediately
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Caption: Workflow for preparing and storing biotinyl tyramide stock solution.
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Tyramide Signal Amplification (TSA) Principle
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Caption: The principle of Tyramide Signal Amplification (TSA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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